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Compound of Interest

Compound Name: 2-Hydrazinyl-3-methylpyrazine

Cat. No.: B177841 Get Quote

Essential Safety and Handling Guide for 2-
Hydrazinyl-3-methylpyrazine
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 2-Hydrazinyl-3-methylpyrazine (CAS No. 19848-54-5). Professionals in research,

scientific, and drug development fields should strictly adhere to these guidelines to minimize

risks and ensure a safe laboratory environment. This compound is classified as harmful and an

irritant; therefore, proper personal protective equipment (PPE) and handling procedures are

mandatory.[1]

Hazard Identification and Classification
2-Hydrazinyl-3-methylpyrazine is associated with multiple health hazards. The following table

summarizes its classification according to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement GHS Code

Acute Toxicity (Oral) Harmful if swallowed.[1] H302

Acute Toxicity (Dermal) Harmful in contact with skin.[1] H312

Acute Toxicity (Inhalation) Harmful if inhaled.[1] H332

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1]
H319

Specific Target Organ Toxicity
May cause respiratory

irritation.[1]
H335

Due to the presence of the hydrazine functional group, this compound should be handled with

extreme caution, as hydrazine and its derivatives can be toxic, potentially fatal if absorbed

through the skin, and destructive to mucous membranes.[2][3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to prevent exposure. The following table

outlines the minimum required PPE for handling 2-Hydrazinyl-3-methylpyrazine.
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Body Part
Personal Protective
Equipment (PPE)

Specifications & Rationale

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory.[1][2] A face shield

should be worn over the

goggles to provide additional

protection against splashes,

especially when handling

larger quantities.[2][4]

Hands Chemical-Resistant Gloves

Neoprene or nitrile gloves are

recommended.[2] Butyl rubber

is also an excellent choice for

handling hydrazine

compounds.[4] Always consult

the glove manufacturer's

resistance chart and inspect

gloves for any damage before

use.

Body
Flame-Resistant Laboratory

Coat

A flame-resistant lab coat is

essential.[2] An additional

chemical-resistant apron

should be worn when there is

a significant risk of splashing.

[5]

Respiratory Respirator (as needed)

All work should be conducted

in a certified chemical fume

hood to minimize inhalation.[6]

If a risk assessment indicates

potential exposure above

permissible limits, a full-face

respirator with appropriate

cartridges (e.g., ABEK) must

be used.[2] Respirator users

must be properly trained and

fit-tested.[2]
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Feet Closed-Toe Shoes

Closed-toe shoes, preferably

made of leather or rubber,

must be worn to protect

against spills.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety.

Step-by-Step Handling Protocol
Preparation and Inspection:

Before starting any work, ensure that a certified chemical fume hood is operational.[6]

Confirm the immediate availability and functionality of an emergency eyewash station and

safety shower.[2][4]

Designate a specific area within the fume hood for handling the compound and label it

clearly.

Assemble all necessary equipment and reagents before retrieving the chemical.

Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Chemical Handling:

Perform all manipulations, including weighing and transfers, within the chemical fume

hood to prevent the release of dust or vapors.[6]

Use spark-proof tools and equipment, as related pyrazine compounds can be flammable.

[7][8]

Keep containers of 2-Hydrazinyl-3-methylpyrazine tightly sealed when not in use.[1][9]
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Avoid eating, drinking, or smoking in the laboratory.[1][9]

Post-Handling:

Thoroughly decontaminate all equipment after use.

Wipe down the work area in the fume hood.

Carefully remove and dispose of gloves in the designated hazardous waste container.

Wash hands thoroughly with soap and water after completing the work.[1]

Storage Plan
Store 2-Hydrazinyl-3-methylpyrazine in its original, tightly sealed container in a cool, dry,

and well-ventilated area.[1][9]

Keep it away from incompatible materials such as oxidizing agents and strong acids.[2][10]

Store away from heat, sparks, and open flames.[7][9]

The storage area should be clearly labeled and secured, with access limited to authorized

personnel.[5][11]

Disposal Plan
All waste containing 2-Hydrazinyl-3-methylpyrazine, including contaminated gloves, wipes,

and empty containers, must be treated as hazardous waste.

Collect waste in clearly labeled, sealed containers.[1]

Dispose of the hazardous waste through an authorized waste disposal company, following all

local, state, and federal regulations.[1][7][9] Do not pour waste down the drain.[4][12]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Action Plan

Skin Contact

Immediately flush the affected skin with plenty of

running water.[1] Remove all contaminated

clothing while continuing to flush. Seek

immediate medical attention.[1]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open.[1][7] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Inhalation

Move the affected person to fresh air

immediately.[1] If breathing is difficult or has

stopped, provide artificial respiration. Seek

immediate medical attention.[7]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water.[1] Seek immediate medical attention.[7]

Spill

Evacuate the area. For small spills, and only if

trained to do so, use dry cleanup procedures to

avoid generating dust.[1] Collect the spilled

material in a sealed container for disposal.[1]

For large spills, contact your institution's

emergency response team.

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 2-Hydrazinyl-3-methylpyrazine.
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Hazard Assessment

PPE Selection

Final Check

Start: Handling 2-Hydrazinyl-3-methylpyrazine

Review SDS Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Eye & Respiratory Irritation

Work in Chemical Fume Hood?

Wear Full-Face Respirator
(ABEK Cartridges)

No

Standard Lab Ventilation

Yes

Wear:
- Flame-Resistant Lab Coat

- Chemical Apron

Wear:
- Nitrile or Neoprene Gloves

Wear:
- Chemical Splash Goggles

- Face Shield

Final PPE Check Complete:
Proceed with Caution

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Hydrazinyl-3-methylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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